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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Initial Note on Nomenclature: The query for "Robtin" yields limited specific data. Scientific

literature predominantly refers to two structurally similar flavonoids: Robinetin and Robinin. This

guide will focus on Robinetin, a pentahydroxyflavone, due to the greater availability of research

data, assuming "Robtin" is a likely misspelling. The limited information found for a compound

explicitly named "Robtin" suggests it is synonymous with (S)-2,3-Dihydro-7-hydroxy-2-(3,4,5-

trihydroxyphenyl)-4H-1-benzopyran-4-one, with a molecular formula of C15H12O6 and a

molecular weight of 288.3 g/mol [1][2]. It is reported to be soluble in DMSO[2].

Robinetin: An Overview
Robinetin (3,3',4',5',7-Pentahydroxyflavone) is a flavonoid with a range of biological activities,

including antifungal, antiviral, antibacterial, antimutagenic, and antioxidant properties[3]. It can

also inhibit lipid peroxidation and protein glycosylation[3]. Its chemical structure consists of a

flavonoid backbone with hydroxyl groups at the 3, 5, 7, 3', and 4' positions[4]. This

polyhydroxylated nature significantly influences its solubility and stability.

Solubility of Robinetin
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The solubility of flavonoids like robinetin is a critical parameter for their application in drug

development, as it affects bioavailability and formulation. The presence of multiple hydroxyl

groups allows for hydrogen bonding, which dictates solubility in different solvents[5].

Qualitative Solubility
Polar Solvents: Generally, polyhydroxylated flavonoids like robinetin are more soluble in

polar organic solvents[5]. A supplier indicates that robinetin is sparingly soluble in DMSO and

slightly soluble in methanol (with heating)[6].

Water: Despite its polar hydroxyl groups, the overall large hydrophobic carbon skeleton of

robinetin is expected to limit its water solubility, a common characteristic of many

flavonoids[4].

Quantitative Solubility Data
Specific quantitative solubility data for robinetin is not readily available in the initial search

results. However, we can infer its likely behavior from studies on similar flavonoids. For

instance, the solubility of quercetin (another pentahydroxyflavone) has been measured in

various solvents, showing higher solubility in acetone and tert-amyl alcohol compared to

acetonitrile[7]. The solubility of flavonoids is also temperature-dependent, generally increasing

with a rise in temperature[8].

Table 1: Predicted and Reported Solubility of Robinetin and Related Flavonoids

Compound Solvent
Temperature
(°C)

Solubility Reference

Robinetin DMSO Not Specified
Sparingly

Soluble
[6]

Robinetin Methanol Not Specified
Slightly Soluble

(Heated)
[6]

Quercetin Acetone 50 80 mmol·L⁻¹ [7]

Quercetin tert-Amyl Alcohol 50 67 mmol·L⁻¹ [7]

Quercetin Acetonitrile 50 5.40 mmol·L⁻¹ [7]
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Stability of Robinetin
The stability of flavonoids is influenced by factors such as pH, temperature, light, and the

presence of oxidizing agents. The hydroxyl groups on the flavonoid skeleton are susceptible to

oxidation and degradation[4].

pH-Dependent Stability
The stability of flavonoids can be significantly affected by pH. For many flavonoids, degradation

accelerates in neutral to alkaline conditions. For instance, studies on other flavonoids have

shown that they are most stable in acidic conditions and that stability decreases as the pH

increases[9]. This is often due to the deprotonation of hydroxyl groups at higher pH, making the

molecule more susceptible to oxidation.

Temperature-Dependent Stability
Temperature is a critical factor in the degradation kinetics of flavonoids. Generally, higher

temperatures accelerate degradation reactions[10]. The degradation often follows first-order

kinetics[10][11]. The Arrhenius equation can be used to model the temperature dependence of

the degradation rate constant and to calculate the activation energy for the degradation

process[10].

Photostability
Exposure to light, particularly UV radiation, can lead to the degradation of flavonoids. This

photodegradation is also often pH-dependent[11].

Table 2: Factors Affecting Flavonoid Stability
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Parameter General Effect on Stability Key Considerations

pH

Generally more stable in acidic

conditions; degradation

increases with increasing pH.

The specific pKa values of the

hydroxyl groups influence the

pH at which degradation

becomes significant.

Temperature
Higher temperatures

accelerate degradation.

The degradation rate often

follows first-order kinetics. The

Arrhenius equation can model

this relationship.[10]

Light
UV and visible light can cause

photodegradation.

The extent of degradation

depends on the wavelength

and intensity of light, as well as

the solvent and pH.

Oxygen
The presence of oxygen can

lead to oxidative degradation.

The antioxidant properties of

flavonoids are due to their

ability to scavenge free

radicals, but this process also

involves their own oxidation.

Experimental Protocols
Solubility Determination: Isothermal Shake-Flask
Method
This is a common method for determining the solubility of compounds in various solvents[12].

Workflow for Isothermal Shake-Flask Solubility Measurement
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Preparation

Equilibration

Analysis

Add excess flavonoid to a known volume of solvent in a sealed vial.

Place vials in a shaker bath at a constant temperature.

Shake until equilibrium is reached (e.g., 24-72 hours).

Allow solid to settle.

Withdraw a sample of the supernatant.

Filter the sample (e.g., 0.22 µm syringe filter).

Dilute the sample with a suitable solvent.

Analyze the concentration by HPLC-UV.

Click to download full resolution via product page

Caption: Workflow for solubility determination using the shake-flask method.
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Methodology:

Preparation: An excess amount of the flavonoid is added to a known volume of the solvent in

a sealed vial.

Equilibration: The vials are placed in a constant temperature shaker bath and agitated for a

sufficient time (e.g., 24-72 hours) to ensure equilibrium is reached.

Sampling and Analysis: After equilibration, the suspension is allowed to settle. An aliquot of

the supernatant is carefully withdrawn, filtered (typically through a 0.22 µm filter) to remove

any undissolved solid, and then diluted. The concentration of the flavonoid in the diluted

sample is quantified using a validated analytical method, such as High-Performance Liquid

Chromatography with UV detection (HPLC-UV)[13].

Stability Assessment: Forced Degradation Studies
Forced degradation studies are conducted to understand the degradation pathways and

kinetics under various stress conditions[14].

Workflow for Forced Degradation Study
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Preparation

Stress Conditions

Analysis

Prepare stock solution of the flavonoid.

Add flavonoid stock to stress solutions.

Prepare stress solutions (e.g., acidic, basic, oxidative).

Incubate samples under specific conditions (e.g., elevated temperature, light exposure).

Withdraw samples at predetermined time points.

Neutralize the sample if necessary.

Analyze by a stability-indicating HPLC method.

Quantify the remaining flavonoid and identify degradation products.

Click to download full resolution via product page

Caption: General workflow for a forced degradation study of a flavonoid.

Methodology:
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Stress Conditions: Solutions of the flavonoid are prepared in various media, including acidic

(e.g., HCl), basic (e.g., NaOH), and oxidative (e.g., H₂O₂) solutions. These solutions are then

subjected to stress conditions such as elevated temperatures (e.g., 40-80°C) and exposure

to light (in a photostability chamber).

Time-Point Analysis: Samples are withdrawn at various time points.

Quantification: The amount of the parent flavonoid remaining is quantified using a stability-

indicating HPLC method. This type of method should be able to separate the parent drug

from its degradation products.

Kinetics: The degradation rate constants (k) can be determined by plotting the natural

logarithm of the concentration versus time. If the plot is linear, the degradation follows first-

order kinetics[10].

Signaling Pathways
While specific signaling pathways for "Robtin" are not detailed, robinetin, as a flavonoid, is

known to modulate various cellular signaling pathways, which contributes to its biological

activities. For instance, it has been reported to inhibit HIV-1 integrase and

acetylcholinesterase[4]. The antioxidant activity of flavonoids is often linked to their ability to

scavenge reactive oxygen species (ROS) and modulate signaling pathways involved in

oxidative stress, such as the Nrf2-ARE pathway.

Simplified Antioxidant Signaling Pathway
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Caption: Simplified diagram of Robinetin's potential role in the Nrf2-ARE antioxidant pathway.

This guide provides a foundational understanding of the solubility and stability of robinetin,

which is likely the compound of interest referred to as "Robtin." The provided experimental

protocols and diagrams offer a framework for researchers and drug development professionals
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to further investigate this promising flavonoid. Given the limited specific data for robinetin itself,

further experimental work is necessary to fully characterize its physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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